Coumarin, 8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxy-
Coumarin, 8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxy-
Brand Name:
Vulcanchem
CAS No.:
18196-00-4
VCID:
VC0191888
InChI:
InChI=1S/C16H20O6/c1-16(2,19)13(17)7-10-12(21-4)8-11(20-3)9-5-6-14(18)22-15(9)10/h5-6,8,13,17,19H,7H2,1-4H3/t13-/m1/s1
SMILES:
CC(C)(C(CC1=C(C=C(C2=C1OC(=O)C=C2)OC)OC)O)O
Molecular Formula:
C16H20O6
Molecular Weight:
308.33 g/mol
Coumarin, 8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxy-
CAS No.: 18196-00-4
Natural Products
VCID: VC0191888
Molecular Formula: C16H20O6
Molecular Weight: 308.33 g/mol
| CAS No. | 18196-00-4 |
|---|---|
| Product Name | Coumarin, 8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxy- |
| Molecular Formula | C16H20O6 |
| Molecular Weight | 308.33 g/mol |
| IUPAC Name | 8-[(2R)-2,3-dihydroxy-3-methylbutyl]-5,7-dimethoxychromen-2-one |
| Standard InChI | InChI=1S/C16H20O6/c1-16(2,19)13(17)7-10-12(21-4)8-11(20-3)9-5-6-14(18)22-15(9)10/h5-6,8,13,17,19H,7H2,1-4H3/t13-/m1/s1 |
| Standard InChIKey | JVCJUTNJQMKKCK-CYBMUJFWSA-N |
| Isomeric SMILES | CC(C)([C@@H](CC1=C(C=C(C2=C1OC(=O)C=C2)OC)OC)O)O |
| SMILES | CC(C)(C(CC1=C(C=C(C2=C1OC(=O)C=C2)OC)OC)O)O |
| Canonical SMILES | CC(C)(C(CC1=C(C=C(C2=C1OC(=O)C=C2)OC)OC)O)O |
| PubChem Compound | 176970 |
| Last Modified | Nov 11 2021 |
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